2,2,7,7,9,9,14,14-Octamethyl-3,8,13-trioxa-2,7,9,14-tetrasilapentadecane

• CAS RN: 18547-30-3
• Molecular Formula: C16H42O3Si4
• Molecular Weight: 394.8 g/mol
• IUPAC Name: [dimethyl(3-trimethylsilyloxypropyl)silyl]oxy-dimethyl-(3-trimethylsilyloxypropyl)silane
• InChI: InChI=1S/C16H42O3Si4/c1-20(2,3)17-13-11-15-22(7,8)19-23(9,10)16-12-14-18-21(4,5)6/h11-16H2,1-10H3
• InChI Key: DMXGWDSHFINJOU-UHFFFAOYSA-N
• SMILES: C[Si](C)(C)OCCC[Si](C)(C)O[Si](C)(C)CCCO[Si](C)(C)C

Description

2,2,7,7,9,9,14,14-Octamethyl-3,8,13-trioxa-2,7,9,14-tetrasilapentadecane, also known as OTS, is a synthetic compound that has been extensively studied for its potential applications in various scientific fields. OTS is a member of the family of cage compounds, which are characterized by their unique structure consisting of a central cavity surrounded by a cage-like framework of silicon and oxygen atoms.

Mechanism of Action

The mechanism of action of 2,2,7,7,9,9,14,14-Octamethyl-3,8,13-trioxa-2,7,9,14-tetrasilapentadecane is not fully understood, but it is believed to involve the formation of stable complexes with various molecules, such as drugs, proteins, and enzymes. These complexes can then be transported to specific target sites, where they can be released and exert their desired effects.
Biochemical and Physiological Effects
This compound has been shown to have minimal toxicity and is generally considered to be biocompatible. However, its biochemical and physiological effects are still being investigated. In one study, this compound was found to inhibit the growth of cancer cells in vitro, suggesting its potential as an anticancer agent. In another study, this compound was shown to enhance the activity of certain enzymes, indicating its potential as a catalyst.

Advantages and Limitations for Lab Experiments

2,2,7,7,9,9,14,14-Octamethyl-3,8,13-trioxa-2,7,9,14-tetrasilapentadecane has several advantages for use in lab experiments, including its ease of synthesis, stability, and biocompatibility. However, it also has some limitations, such as its relatively high cost and limited solubility in certain solvents.

Future Directions

There are several potential future directions for research on 2,2,7,7,9,9,14,14-Octamethyl-3,8,13-trioxa-2,7,9,14-tetrasilapentadecane, including:
1. Further investigation of its anticancer properties and potential as a cancer treatment.
2. Development of novel drug delivery systems using this compound as a building block.
3. Investigation of its potential as a catalyst for various chemical reactions.
4. Development of new materials using this compound as a building block, with unique properties such as high thermal stability and mechanical strength.
5. Investigation of its potential as a biosensor for the detection of various molecules, such as proteins and enzymes.
6. Investigation of its potential as a template for the synthesis of novel organic-inorganic hybrid materials.
7. Further investigation of its mechanism of action and interactions with various molecules.
Conclusion
This compound is a synthetic compound that has been extensively studied for its potential applications in various scientific fields. Its unique structure and biocompatibility make it a promising candidate for drug delivery, catalysis, and materials science. Further research is needed to fully understand its mechanism of action and potential applications in these fields.

Synthesis Methods

2,2,7,7,9,9,14,14-Octamethyl-3,8,13-trioxa-2,7,9,14-tetrasilapentadecane can be synthesized using a variety of methods, including the reaction of tetramethyldisiloxane with ethylene oxide in the presence of a catalyst, or the reaction of tetramethyldisiloxane with ethylene oxide and a silanol catalyst. The resulting product is a colorless liquid that can be purified using distillation or chromatography.

Scientific Research Applications

2,2,7,7,9,9,14,14-Octamethyl-3,8,13-trioxa-2,7,9,14-tetrasilapentadecane has been extensively studied for its potential applications in various scientific fields, including materials science, drug delivery, and catalysis. In materials science, this compound has been used as a building block for the synthesis of novel organic-inorganic hybrid materials with unique properties, such as high thermal stability, mechanical strength, and optical transparency. In drug delivery, this compound has been investigated for its ability to encapsulate and deliver drugs to specific target sites, such as cancer cells. In catalysis, this compound has been used as a catalyst for various chemical reactions, including the oxidation of alcohols and the formation of carbon-carbon bonds.